(E)-N-[2-(3-Cyanophenyl)-2-hydroxyethyl]-4-(dimethylamino)-N-methylbut-2-enamide

• IUPAC Name: (E)-N-[2-(3-cyanophenyl)-2-hydroxyethyl]-4-(dimethylamino)-N-methylbut-2-enamide
• InChI: InChI=1S/C16H21N3O2/c1-18(2)9-5-8-16(21)19(3)12-15(20)14-7-4-6-13(10-14)11-17/h4-8,10,15,20H,9,12H2,1-3H3/b8-5+
• InChI Key: SKDFFHGQQKOUOB-VMPITWQZSA-N
• Canonical SMILES: CN(C)CC=CC(=O)N(C)CC(C1=CC=CC(=C1)C#N)O
• Isomeric SMILES: CN(C)C/C=C/C(=O)N(C)CC(C1=CC=CC(=C1)C#N)O
• Molecular Formula: C16H21N3O2
• Molecular Weight: 287.36 g/mol

Description

(E)-N-[2-(3-Cyanophenyl)-2-hydroxyethyl]-4-(dimethylamino)-N-methylbut-2-enamide, also known as A-967079, is a selective transient receptor potential vanilloid 1 (TRPV1) antagonist. TRPV1 is a non-selective cation channel that is activated by various stimuli, including heat, capsaicin, and acid. TRPV1 is involved in pain sensation, inflammation, and thermoregulation. Therefore, TRPV1 antagonists have potential applications in pain management and treatment of inflammatory diseases.

Mechanism of Action

(E)-N-[2-(3-Cyanophenyl)-2-hydroxyethyl]-4-(dimethylamino)-N-methylbut-2-enamide selectively blocks the TRPV1 channel, which is involved in pain sensation, inflammation, and thermoregulation. TRPV1 is activated by various stimuli, including heat, capsaicin, and acid. When TRPV1 is activated, it allows cations to flow into the cell, which can depolarize the cell and lead to pain sensation or inflammation. (E)-N-[2-(3-Cyanophenyl)-2-hydroxyethyl]-4-(dimethylamino)-N-methylbut-2-enamide blocks TRPV1 by binding to a specific site on the channel, preventing the cations from flowing into the cell.
Biochemical and Physiological Effects:
(E)-N-[2-(3-Cyanophenyl)-2-hydroxyethyl]-4-(dimethylamino)-N-methylbut-2-enamide has been shown to reduce pain behavior and inflammation in preclinical models of pain and inflammation. (E)-N-[2-(3-Cyanophenyl)-2-hydroxyethyl]-4-(dimethylamino)-N-methylbut-2-enamide does not affect normal thermoregulation, indicating that it may have fewer side effects than other TRPV1 antagonists. (E)-N-[2-(3-Cyanophenyl)-2-hydroxyethyl]-4-(dimethylamino)-N-methylbut-2-enamide has also been shown to reduce hyperalgesia and allodynia in preclinical models of neuropathic pain.

Advantages and Limitations for Lab Experiments

(E)-N-[2-(3-Cyanophenyl)-2-hydroxyethyl]-4-(dimethylamino)-N-methylbut-2-enamide has several advantages for lab experiments. It is a selective TRPV1 antagonist, which allows researchers to specifically target the TRPV1 channel. (E)-N-[2-(3-Cyanophenyl)-2-hydroxyethyl]-4-(dimethylamino)-N-methylbut-2-enamide has also been shown to have fewer side effects than other TRPV1 antagonists, which may make it a better candidate for clinical development. However, (E)-N-[2-(3-Cyanophenyl)-2-hydroxyethyl]-4-(dimethylamino)-N-methylbut-2-enamide has limitations as well. It is not a completely selective TRPV1 antagonist, as it can also block other channels at high concentrations. (E)-N-[2-(3-Cyanophenyl)-2-hydroxyethyl]-4-(dimethylamino)-N-methylbut-2-enamide also has limited solubility in water, which may make it difficult to use in certain experiments.

Future Directions

There are several future directions for research on (E)-N-[2-(3-Cyanophenyl)-2-hydroxyethyl]-4-(dimethylamino)-N-methylbut-2-enamide. One area of research is to further investigate the mechanism of action of (E)-N-[2-(3-Cyanophenyl)-2-hydroxyethyl]-4-(dimethylamino)-N-methylbut-2-enamide. Specifically, researchers could investigate the binding site of (E)-N-[2-(3-Cyanophenyl)-2-hydroxyethyl]-4-(dimethylamino)-N-methylbut-2-enamide on the TRPV1 channel and how it prevents cation flow into the cell. Another area of research is to investigate the potential applications of (E)-N-[2-(3-Cyanophenyl)-2-hydroxyethyl]-4-(dimethylamino)-N-methylbut-2-enamide in other diseases, such as cancer or diabetes. Finally, researchers could investigate the potential of (E)-N-[2-(3-Cyanophenyl)-2-hydroxyethyl]-4-(dimethylamino)-N-methylbut-2-enamide in combination with other drugs for pain management and treatment of inflammatory diseases.

Synthesis Methods

The synthesis of (E)-N-[2-(3-Cyanophenyl)-2-hydroxyethyl]-4-(dimethylamino)-N-methylbut-2-enamide involves several steps. First, 3-cyanophenylacetic acid is reacted with thionyl chloride to form the corresponding acid chloride. Then, the acid chloride is reacted with 2-(2-hydroxyethyl)pyridine to form the corresponding ester. The ester is then hydrolyzed to form the corresponding acid, which is then reacted with thionyl chloride to form the corresponding acid chloride. The acid chloride is then reacted with 4-(dimethylamino)-2-buten-1-ol to form (E)-N-[2-(3-Cyanophenyl)-2-hydroxyethyl]-4-(dimethylamino)-N-methylbut-2-enamide.

Scientific Research Applications

(E)-N-[2-(3-Cyanophenyl)-2-hydroxyethyl]-4-(dimethylamino)-N-methylbut-2-enamide has been extensively studied in preclinical models of pain and inflammation. In a rat model of osteoarthritis, (E)-N-[2-(3-Cyanophenyl)-2-hydroxyethyl]-4-(dimethylamino)-N-methylbut-2-enamide was shown to reduce pain behavior and joint inflammation. In a mouse model of inflammatory pain, (E)-N-[2-(3-Cyanophenyl)-2-hydroxyethyl]-4-(dimethylamino)-N-methylbut-2-enamide was shown to reduce pain behavior and inflammation. (E)-N-[2-(3-Cyanophenyl)-2-hydroxyethyl]-4-(dimethylamino)-N-methylbut-2-enamide has also been shown to reduce pain behavior in a rat model of neuropathic pain. These studies suggest that (E)-N-[2-(3-Cyanophenyl)-2-hydroxyethyl]-4-(dimethylamino)-N-methylbut-2-enamide has potential applications in pain management and treatment of inflammatory diseases.